Cas no 2228615-43-6 (1-methyl-3-(4-methyloxan-4-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-(4-methyloxan-4-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2228615-43-6
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6399414
• PubChem ID: 165839022
• Update Time: 2025-11-01

1-methyl-3-(4-methyloxan-4-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(4-methyloxan-4-yl)-1H-pyrazole-5-carboxylic acid
• EN300-1776813
• 2228615-43-6

• Inchi： 1S/C11H16N2O3/c1-11(3-5-16-6-4-11)9-7-8(10(14)15)13(2)12-9/h7H,3-6H2,1-2H3,(H,14,15)
• InChI Key： XOEKPFSCQAVSAX-UHFFFAOYSA-N
• SMILES： O1CCC(C)(C2C=C(C(=O)O)N(C)N=2)CC1

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.4Ų

Additional information on 1-methyl-3-(4-methyloxan-4-yl)-1H-pyrazole-5-carboxylic acid

Introduction to 1-methyl-3-(4-methyloxan-4-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2228615-43-6)

1-methyl-3-(4-methyloxan-4-yl)-1H-pyrazole-5-carboxylic acid, identified by its CAS number 2228615-43-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad range of biological activities and pharmaceutical applications. The presence of a carboxylic acid functional group at the 5-position and a methyloxane moiety at the 3-position introduces unique chemical properties that make it a valuable scaffold for drug discovery and molecular design.

The methyloxane substituent in the molecule is particularly noteworthy, as it introduces a oxygen-rich environment that can influence both the electronic and steric properties of the compound. This structural feature has been explored in recent studies for its potential role in modulating enzyme interactions and binding affinities. The 1-methyl group further enhances the compound's complexity, contributing to its potential utility in designing molecules with improved pharmacokinetic profiles.

In recent years, there has been growing interest in pyrazole derivatives due to their versatility as pharmacophores. Pyrazoles are known to exhibit a wide spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The specific arrangement of functional groups in 1-methyl-3-(4-methyloxan-4-yl)-1H-pyrazole-5-carboxylic acid makes it an attractive candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The carboxylic acid group provides a site for further derivatization, allowing chemists to modify the molecule's properties to target specific biological pathways. For instance, conjugation with other bioactive molecules or incorporation into larger peptidomimetics could yield novel therapeutic agents with enhanced efficacy and selectivity.

Recent research has highlighted the importance of oxygen-containing heterocycles in medicinal chemistry. Compounds like 1-methyl-3-(4-methyloxan-4-yl)-1H-pyrazole-5-carboxylic acid leverage oxygen atoms to form hydrogen bonds with biological targets, improving binding affinity and metabolic stability. The methyloxane moiety, in particular, has been shown to enhance solubility and bioavailability, which are critical factors in drug development.

The synthesis of 1-methyl-3-(4-methyloxan-4-yl)-1H-pyrazole-5-carboxylic acid presents an interesting challenge due to the complexity of its structure. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and multicomponent condensations, have been employed to construct the pyrazole core efficiently. These synthetic strategies not only facilitate the preparation of the compound but also provide insights into potential routes for scaling up production.

In terms of biological evaluation, preliminary studies on 1-methyl-3-(4-methyloxan-4-yl)-1H-pyrazole-5-carboxylic acid have shown promising results in vitro. The compound has demonstrated inhibitory activity against certain enzymes implicated in inflammatory diseases, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with membrane-bound receptors has been explored, indicating possible applications in neuropharmacology.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been utilized to predict binding modes and affinity profiles, guiding experimental design and optimization efforts. These computational approaches have helped researchers understand how structural modifications might impact biological activity, thereby accelerating the drug discovery process.

Future directions for research on 1-methyl-3-(4-methyloxan-4-yl)-1H-pyrazole-5-carboxylic acid include exploring its pharmacokinetic properties and conducting preclinical studies to assess its safety and efficacy. Additionally, investigating derivatives of this compound could uncover novel therapeutic entities with improved characteristics. The integration of synthetic chemistry with biophysical studies will be crucial in unraveling the full potential of this molecule.

The broader significance of compounds like 1-methyl-3-(4-methyloxan-4-yl)-1H-pyrazole-5-carboxylic acid lies in their contribution to advancing our understanding of molecular interactions at a fundamental level. By studying their behavior within biological systems, researchers can gain insights into disease mechanisms and develop innovative strategies for intervention. This underscores the importance of continued investment in chemical biology research.

In conclusion, 1-methyl -3-( 4 - meth ylo xan - 4 - yl ) - 1 H - p y ra z ole - 5 - car box y l ic ac id ( C A S N o . 2 2 2 8 6 15 - 43 - 6 ) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and promising biological activities make it a compelling subject for further investigation. As research progresses, this compound is likely to play an increasingly important role in pharmaceutical development and medicinal chemistry innovation.